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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334 Get Quote

2-Ethoxyethanol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

metabolic fate of 2-Ethoxyethanol. The information is curated to support research,

development, and safety assessments within the scientific and pharmaceutical sectors.

Chemical Identity and Structure
2-Ethoxyethanol, also known by trade names such as Cellosolve, is a glycol ether with the

IUPAC name 2-ethoxyethan-1-ol.[1] It is a clear, colorless liquid with a mild, sweet, ether-like

odor.[1][2] The chemical structure of 2-Ethoxyethanol consists of a two-carbon aliphatic chain

with an ethoxy group at one end and a primary alcohol group at the other. This bifunctional

nature imparts both hydrophilic and lipophilic characteristics, making it an effective solvent for a

wide range of substances.[3]
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Identifier Value

IUPAC Name 2-Ethoxyethan-1-ol[1]

CAS Number 110-80-5[1]

Molecular Formula C4H10O2[1]

Molecular Weight 90.12 g/mol [4][5][6][7]

Synonyms
Ethylene glycol monoethyl ether, Cellosolve,

Ethyl Cellosolve, Oxitol, EGEE[1][8]

Physicochemical Properties
The physicochemical properties of 2-Ethoxyethanol are critical for its application as a solvent

and for understanding its behavior in biological and environmental systems. It is miscible with

water and many organic solvents.[1][9]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless liquid[1]

Odor Mild, sweet, ether-like[1][2]

Boiling Point 135 °C[1][2][8]

Melting Point -70 °C[1]

Density 0.930 g/cm³ at 20 °C[1]

Flash Point 40-44 °C[2][8]

Vapor Pressure 5.31 mmHg at 25 °C[10]

Solubility in Water Miscible[1][9]

logP (Octanol/Water Partition Coefficient) -0.320[10]

Refractive Index (n20/D) 1.407[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://pubmed.ncbi.nlm.nih.gov/7113710/
https://www.osha.gov/sites/default/files/methods/osha-53.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Glycol-monoethyl-ether
https://pubmed.ncbi.nlm.nih.gov/15099407/
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/2-ethoxyethanol
https://www.benchchem.com/product/b086334?utm_src=pdf-body
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16100~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:52:46~~2-Ethoxyethanol~~
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852821.htm
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852821.htm
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/2-ethoxyethanol
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852821.htm
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/2-ethoxyethanol
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/110805.htm
https://mallakchemicals.com/chemical-pharma-intermediate/2-ethoxyethanol-c4h10o2-cas-no-110-80-5.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16100~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:52:46~~2-Ethoxyethanol~~
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/110805.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6852821.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Property Determination
The accurate determination of physicochemical properties is essential for the safe handling,

application, and modeling of 2-Ethoxyethanol. Standardized methodologies, such as those

developed by ASTM International, are often employed.

Boiling Point: The boiling point is typically determined using methods outlined in standards

like ASTM D1078. This involves distilling the liquid under controlled conditions and recording

the temperature at which the liquid and vapor phases are in equilibrium at a given pressure.

Density: Density is commonly measured using a hydrometer, pycnometer, or a digital density

meter, following procedures such as those in ASTM D891. These methods involve

determining the mass of a known volume of the substance at a specified temperature.

Flash Point: The flash point is a measure of the flammability of a volatile substance.

Standard methods like ASTM D56 (Tag Closed-Cup Tester) or ASTM D93 (Pensky-Martens

Closed-Cup Tester) are used. These involve heating the sample in a closed cup and

introducing an ignition source at regular intervals to determine the lowest temperature at

which the vapors will ignite.

Solubility in Water: The miscibility of 2-Ethoxyethanol in water is determined by simple

visual observation. A specified amount of the substance is added to water at a constant

temperature, and the mixture is agitated. The absence of phase separation indicates

miscibility. For quantitative solubility, methods like shake-flask or potentiometric titration can

be employed.

Purity (by Gas Chromatography): The purity of 2-Ethoxyethanol is often assessed using gas

chromatography (GC) coupled with a flame ionization detector (FID). A sample is vaporized

and passed through a chromatographic column, which separates components based on their

boiling points and interactions with the stationary phase. The area under the peak

corresponding to 2-Ethoxyethanol is compared to the total area of all peaks to determine its

purity.[1]

Metabolic Pathway
In vivo, 2-Ethoxyethanol is metabolized primarily in the liver. The metabolic pathway involves

a two-step oxidation process, followed by conjugation. The toxicity of 2-Ethoxyethanol is
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largely attributed to its metabolite, ethoxyacetic acid.[11]

The initial step is the oxidation of the primary alcohol group to an aldehyde, catalyzed by

alcohol dehydrogenase. Subsequently, aldehyde dehydrogenase rapidly oxidizes the

intermediate aldehyde to ethoxyacetic acid. This carboxylic acid can then be conjugated with

glycine to form N-ethoxyacetylglycine, which is excreted in the urine.[12]

Metabolism of 2-Ethoxyethanol

2-Ethoxyethanol Ethoxyacetaldehyde
(Intermediate)

Alcohol Dehydrogenase Ethoxyacetic Acid
(EAA)

Aldehyde Dehydrogenase N-Ethoxyacetylglycine
(Excreted)

Glycine Conjugation

Click to download full resolution via product page

Metabolic pathway of 2-Ethoxyethanol.

Safety and Toxicology
2-Ethoxyethanol is classified as a hazardous substance. It is flammable and can form

explosive mixtures with air.[13] Acute exposure can cause irritation to the skin, eyes, and

respiratory system.[2] Chronic exposure has been linked to more severe health effects,

including liver and kidney damage, and it is recognized as a reproductive toxin and a potent

teratogen.[2] Due to these health concerns, its use has been significantly reduced and replaced

with safer alternatives in many applications.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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